2-[(3-ethoxypropyl)amino]-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C25H26N4O3S2
• Molecular Weight: 494.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(3-ethoxypropylamino)-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-(2-phenylethyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C25H26N4O3S2/c1-2-32-16-8-13-26-22-19(23(30)28-14-7-6-11-21(28)27-22)17-20-24(31)29(25(33)34-20)15-12-18-9-4-3-5-10-18/h3-7,9-11,14,17,26H,2,8,12-13,15-16H2,1H3/b20-17-
• Standard InChI Key: UMYWEFMYXYSJAI-JZJYNLBNSA-N
• Isomeric SMILES: CCOCCCNC1=C(C(=O)N2C=CC=CC2=N1)/C=C\3/C(=O)N(C(=S)S3)CCC4=CC=CC=C4
• Canonical SMILES: CCOCCCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCC4=CC=CC=C4

Introduction

The compound 2-[(3-ethoxypropyl)amino]-3-{(Z)-[4-oxo-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one is a highly complex organic molecule with significant potential in medicinal chemistry and biological research. Its structure integrates multiple functional groups, including a pyrido[1,2-a]pyrimidin-4-one core, a thiazolidinone moiety, and an ethoxypropyl amino group. These features make it a versatile candidate for pharmacological applications and chemical transformations.

Structural Characteristics

The molecular formula of the compound is C21H24N4O3S2, with a molecular weight of 460.6 g/mol. Its structure is defined by:

• A pyrido[1,2-a]pyrimidin-4-one core.

• A thiazolidinone moiety, which contributes sulfur and oxygen atoms to the structure.

• A (Z)-configuration around the double bond linking the pyrimidine and thiazolidine rings.

• An ethoxypropyl amino group, which enhances solubility and biological compatibility.

Key Identifiers:

• InChI Key: GLXQXWZMLHEPDJ-VKAVYKQESA-N

• Canonical SMILES: CCOCCCNC1=C(C(=O)N2C=CC=CC2=N1)C=C3C(=O)N(C(=S)S3)CCC(C)C.

Synthesis

The synthesis of this compound generally involves multi-step reactions combining thiazolidine derivatives with pyrimidine precursors. Below is a generalized synthetic route:

• Step 1: Preparation of thiazolidine derivatives through condensation reactions involving carbonyl compounds and thiourea.

• Step 2: Coupling of the thiazolidine derivative with a pyrido[1,2-a]pyrimidine precursor under controlled conditions.

• Step 3: Functionalization with an ethoxypropyl amine group to enhance the compound's solubility and biological activity.

Applications in Medicinal Chemistry

This compound has been identified as a promising candidate for several pharmacological applications due to its structural complexity:

• Potential Biological Activities:

  • The presence of the thiazolidinone moiety suggests potential activity against bacterial and fungal pathogens.

  • The pyrido[1,2-a]pyrimidin core is known for its interaction with enzymes and receptors in biological systems.

• Mechanism of Action:

  • The compound's functional groups (e.g., amines, carbonyls) allow it to act as a nucleophile or electrophile in biochemical pathways.

  • It may target specific enzymes or receptors involved in inflammatory or metabolic processes.

Analytical Characterization

The compound's structural integrity and purity are typically confirmed using advanced analytical techniques:

Technique	Purpose
NMR Spectroscopy	Identifies hydrogen and carbon environments
Mass Spectrometry (MS)	Confirms molecular weight
IR Spectroscopy	Detects functional groups

Research Implications

The structural features of this compound suggest its utility in:

• Drug Design: As a scaffold for anti-inflammatory or anti-microbial agents.

• Biological Research: Probing enzyme mechanisms or receptor-ligand interactions.

• Synthetic Chemistry: Serving as an intermediate for more complex molecules.

Further studies are needed to explore its pharmacokinetics, toxicity profile, and specific biological targets.